Cas no 944684-98-4 ((2-methoxyphenyl)-(5-methylthiophen-2-yl)methanol)

• Product Name: (2-methoxyphenyl)-(5-methylthiophen-2-yl)methanol
• CAS No: 944684-98-4
• MF: C₁₃H₁₄O₂S
• MW: 234.314062595367
• MDL: MFCD07775474
• CID: 5226898
• Update Time: 2026-03-07

(2-methoxyphenyl)-(5-methylthiophen-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

• (2-methoxyphenyl)-(5-methylthiophen-2-yl)methanol

• MDL： MFCD07775474
• Inchi： 1S/C13H14O2S/c1-9-7-8-12(16-9)13(14)10-5-3-4-6-11(10)15-2/h3-8,13-14H,1-2H3
• InChI Key： KGTDSZXTRGOBRH-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1OC)(C1SC(C)=CC=1)O

Computed Properties

• Exact Mass: 234.071
• Monoisotopic Mass: 234.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.7A^2

Additional information on (2-methoxyphenyl)-(5-methylthiophen-2-yl)methanol

Exploring (2-Methoxyphenyl)-(5-Methylthiophen-2-yl)methanol (CAS No. 944684-98-4): Properties, Applications, and Market Insights

(2-Methoxyphenyl)-(5-methylthiophen-2-yl)methanol, with the CAS number 944684-98-4, is a specialized organic compound that has garnered attention in pharmaceutical and materials science research. This compound, characterized by its unique methoxyphenyl and methylthiophene moieties, exhibits intriguing chemical properties that make it valuable for various applications. In this article, we delve into its molecular structure, synthesis pathways, and potential uses, while also addressing frequently asked questions and trending topics in the field.

The molecular structure of (2-methoxyphenyl)-(5-methylthiophen-2-yl)methanol combines a methoxy-substituted benzene ring with a methylthiophene group, linked via a methanol bridge. This configuration imparts distinct electronic and steric properties, which are critical for its reactivity and interactions. Researchers have explored its potential as an intermediate in the synthesis of more complex molecules, particularly in drug discovery and organic electronics. The CAS 944684-98-4 compound is often discussed in the context of heterocyclic chemistry and aryl alcohol derivatives, which are hot topics in modern chemical research.

One of the most frequently searched questions about this compound is: "What are the applications of (2-methoxyphenyl)-(5-methylthiophen-2-yl)methanol?" Current studies suggest its utility in developing novel pharmaceutical agents, especially those targeting neurological and inflammatory conditions. The methoxyphenyl group is known for its bioactivity, while the thiophene ring enhances binding affinity in certain biological targets. Additionally, its potential in organic semiconductors and photovoltaic materials is under investigation, aligning with the growing demand for sustainable energy solutions.

From a synthetic perspective, CAS 944684-98-4 is typically prepared via Grignard reactions or reductive coupling methods. These processes highlight the compound's role as a versatile building block in organic synthesis. Recent advancements in green chemistry have also spurred interest in optimizing its production to minimize environmental impact—a topic highly relevant to today's eco-conscious researchers and industries.

Market trends indicate a rising demand for (2-methoxyphenyl)-(5-methylthiophen-2-yl)methanol, driven by its applications in high-value chemicals and advanced materials. Suppliers and manufacturers are increasingly focusing on scalable synthesis methods to meet the needs of academic and industrial labs. Furthermore, regulatory compliance and safety data for this compound are frequently queried, emphasizing the importance of transparent and accessible information for end-users.

In summary, (2-methoxyphenyl)-(5-methylthiophen-2-yl)methanol (CAS 944684-98-4) represents a fascinating area of study at the intersection of medicinal chemistry and materials science. Its unique structural features and broad applicability make it a compound worth watching in both research and commercial sectors. As innovations in synthetic methodologies and application domains continue to emerge, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in science and technology today.